10-hydroxyimino-5-methylene-10,11-dihydro-5H-dibenzo[a,d]cycloheptene

• Molecular Formula: C16H13NO
• Molecular Weight: 235.28 g/mol
• IUPAC Name: N-(2-methylidene-9-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)hydroxylamine
• InChI: InChI=1S/C16H13NO/c1-11-13-7-3-2-6-12(13)10-16(17-18)15-9-5-4-8-14(11)15/h2-9,18H,1,10H2
• InChI Key: KBJSOGOOFXMVPT-UHFFFAOYSA-N
• Canonical SMILES: C=C1C2=CC=CC=C2CC(=NO)C3=CC=CC=C13

Description

10-hydroxyimino-5-methylene-10,11-dihydro-5H-dibenzo[a,d]cycloheptene is a useful research compound. Its molecular formula is C16H13NO and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 16.5 g of the oxo-compound from Step C, 6.6 g of hydroxylamine hydrochloride, 8.2 of sodium acetate and 300 ml of methanol was heated under reflux for 5 hours. The solvent was evaporated and the residue was treated with 250 ml of water. The mixture was extracted with 3×150 ml of ether, and the extract was dried, filtered, and evaporated to give 16.8 g of 10-hydroxyimino-5-methylene-10,11-dihydro-5H-dibenzo[a,d]cycloheptene, m.p. 156°-160° C.

Synthesis routes and methods II

Procedure details